Cas no 2223040-24-0 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile)

• Product Name: 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile
• CAS No: 2223040-24-0
• MF: C₁₁H₁₄BNO₃
• MW: 219.04
• MDL: MFCD28055160
• CID: 5144291
• PubChem ID: 133662039
• Update Time: 2025-06-23

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyanofuran-2-boronic acid pinacol ester
• 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile
• EN300-23987654
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile
• 2223040-24-0

• MDL： MFCD28055160
• Inchi： 1S/C11H14BNO3/c1-10(2)11(3,4)16-12(15-10)9-8(7-13)5-6-14-9/h5-6H,1-4H3
• InChI Key： DPOWFEYYNNPWPD-UHFFFAOYSA-N
• SMILES： O1C=CC(C#N)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 219.1066735g/mol
• Monoisotopic Mass: 219.1066735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile (CAS No. 2223040-24-0): An Overview of a Promising Compound in Medicinal Chemistry

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile (CAS No. 2223040-24-0) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, often referred to as TMD-FuranCN, is characterized by its unique boron-containing dioxaborolane moiety and a furan ring with a cyano group. The combination of these structural features makes it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The chemical structure of 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile is defined by its boron atom, which is coordinated to four methyl groups in a dioxaborolane ring. This boron-containing moiety imparts unique reactivity and stability to the molecule, making it an attractive building block for organic synthesis. The furan ring, with its electron-rich nature, further enhances the compound's reactivity and potential for forming stable intermediates in various chemical reactions.

Recent studies have highlighted the potential of TMD-FuranCN in the development of new pharmaceuticals. One notable application is in the field of boron-based drugs, where the boron atom can play a crucial role in enhancing the pharmacological properties of the molecule. For instance, boron-containing compounds have been shown to exhibit anti-inflammatory and anti-cancer activities due to their ability to modulate key biological pathways.

In addition to its potential as a drug candidate, 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile has also been explored for its use in click chemistry reactions. Click chemistry is a powerful tool in medicinal chemistry that allows for the rapid and efficient synthesis of complex molecules. The presence of the cyano group in TMD-FuranCN makes it an excellent substrate for various click reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction has been widely used in the synthesis of bioconjugates and drug delivery systems.

The stability and reactivity of TMD-FuranCN have also been investigated in several studies. Researchers have found that the compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. This makes it a reliable reagent for long-term use in research and development settings.

Moreover, the synthetic accessibility of 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile has been improved through recent advancements in synthetic methods. One such method involves the use of palladium-catalyzed cross-coupling reactions to introduce the dioxaborolane moiety onto the furan ring. This approach has simplified the synthesis process and made it more scalable for industrial applications.

The biological activity of TMD-FuranCN has also been evaluated in several preclinical studies. In vitro assays have shown that the compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that TMD-FuranCN may have potential as an antiviral agent due to its ability to interfere with viral replication processes.

In conclusion, 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile (CAS No. 2223040-24-0) is a promising compound with a wide range of applications in medicinal chemistry and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, TMD-FuranCN is poised to play a significant role in advancing our understanding and treatment of various diseases.